(E)-3,6-Difluorooct-4-ene-1,8-diamine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3,6-Difluorooct-4-ene-1,8-diamine;dihydrochloride is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as DFO or EF24, and it has a chemical formula of C8H14F2N2. DFO is a potent inhibitor of NF-κB, a transcription factor that plays a crucial role in regulating the immune response, inflammation, and cell survival.
Scientific Research Applications
Fluoroamine Complexes in Transition Metal Chemistry
Studies on mixed fluoroamine complexes of chromium(III) have been conducted, illustrating the potential of fluorinated amines in inorganic synthesis and coordination chemistry. These complexes have been characterized by various techniques including chemical analysis and spectroscopy, highlighting their unique properties and potential applications in materials science and catalysis (Casabó et al., 1985).
Development of Fluorinated Polyimides
The synthesis of fluorine-containing crystalline diamine and its application in the development of light-color soluble polyimides showcases the role of fluorinated diamines in polymer chemistry. These polyimides demonstrate improved solubility and thermal stability, making them suitable for advanced materials applications (Yang et al., 2006).
Catalysis and Asymmetric Synthesis
Fluorinated diamines have been explored in metal-catalyzed diamination reactions, particularly in the synthesis of chiral 1,2-diamines. These compounds are crucial in asymmetric synthesis and catalysis, highlighting the significance of fluorinated diamines in medicinal chemistry and drug development (Cardona & Goti, 2009).
Applications in Optoelectronics
The synthesis and characterization of light-colored fluorinated polyimides based on fluorinated diamine monomers exhibit properties like low moisture absorption and high optical transparency. Such materials are promising candidates for optoelectronics applications due to their unique optical and dielectric characteristics (Jang et al., 2007).
properties
IUPAC Name |
(E)-3,6-difluorooct-4-ene-1,8-diamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16F2N2.2ClH/c9-7(3-5-11)1-2-8(10)4-6-12;;/h1-2,7-8H,3-6,11-12H2;2*1H/b2-1+;; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTWQLKYCOSEFPZ-SEPHDYHBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)C(C=CC(CCN)F)F.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CN)C(/C=C/C(CCN)F)F.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Cl2F2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.